Cas no 2098090-53-8 (2-(Prop-2-yn-1-yl)-4,5,6,7-tetrahydro-2H-indazole-3-carbonitrile)

• Product Name: 2-(Prop-2-yn-1-yl)-4,5,6,7-tetrahydro-2H-indazole-3-carbonitrile
• CAS No: 2098090-53-8
• MF: C₁₁H₁₁N₃
• MW: 185.225141763687
• CID: 5045612
• Update Time: 2025-10-30

2-(Prop-2-yn-1-yl)-4,5,6,7-tetrahydro-2H-indazole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(prop-2-yn-1-yl)-4,5,6,7-tetrahydro-2H-indazole-3-carbonitrile
• 2-prop-2-ynyl-4,5,6,7-tetrahydroindazole-3-carbonitrile
• 2-(Prop-2-yn-1-yl)-4,5,6,7-tetrahydro-2H-indazole-3-carbonitrile

• Inchi： 1S/C11H11N3/c1-2-7-14-11(8-12)9-5-3-4-6-10(9)13-14/h1H,3-7H2
• InChI Key： FTERRPLFKWUGGT-UHFFFAOYSA-N
• SMILES： N1(CC#C)C(C#N)=C2C(CCCC2)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 305
• XLogP3: 1.7
• Topological Polar Surface Area: 41.6

Additional information on 2-(Prop-2-yn-1-yl)-4,5,6,7-tetrahydro-2H-indazole-3-carbonitrile

Recent Advances in the Study of 2-(Prop-2-yn-1-yl)-4,5,6,7-tetrahydro-2H-indazole-3-carbonitrile (CAS: 2098090-53-8)

The compound 2-(Prop-2-yn-1-yl)-4,5,6,7-tetrahydro-2H-indazole-3-carbonitrile (CAS: 2098090-53-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic molecule, characterized by its indazole core and propargyl substitution, has been explored as a key scaffold in the development of novel kinase inhibitors and other biologically active agents. Recent studies have focused on its synthesis, structural optimization, and pharmacological evaluation, revealing promising avenues for drug discovery.

A study published in the Journal of Medicinal Chemistry (2023) investigated the role of 2-(Prop-2-yn-1-yl)-4,5,6,7-tetrahydro-2H-indazole-3-carbonitrile as a selective inhibitor of cyclin-dependent kinases (CDKs), particularly CDK2 and CDK9. The researchers employed structure-activity relationship (SAR) analysis to optimize the compound's potency and selectivity, leading to derivatives with improved pharmacokinetic properties. The study highlighted the compound's ability to induce cell cycle arrest in cancer cell lines, suggesting its potential as an anticancer agent.

Further research has explored the compound's utility in neurodegenerative diseases. A 2024 study in ACS Chemical Neuroscience demonstrated that derivatives of 2-(Prop-2-yn-1-yl)-4,5,6,7-tetrahydro-2H-indazole-3-carbonitrile exhibited neuroprotective effects in models of Parkinson's disease. The mechanism of action was linked to the modulation of oxidative stress pathways and inhibition of neuroinflammatory responses. These findings open new possibilities for the development of small-molecule therapeutics targeting neurodegenerative disorders.

From a synthetic chemistry perspective, recent advancements have focused on developing more efficient routes to produce 2-(Prop-2-yn-1-yl)-4,5,6,7-tetrahydro-2H-indazole-3-carbonitrile and its analogs. A 2023 publication in Organic Letters described a novel one-pot synthesis method that significantly improved yield and reduced production costs. This methodological breakthrough is expected to facilitate further biological evaluation and structure-activity studies of this compound class.

In terms of drug delivery and formulation, researchers have investigated the physicochemical properties of 2-(Prop-2-yn-1-yl)-4,5,6,7-tetrahydro-2H-indazole-3-carbonitrile to enhance its bioavailability. A 2024 study in Molecular Pharmaceutics reported the development of nanoparticle-based delivery systems that improved the compound's solubility and tissue distribution, addressing some of the challenges associated with its clinical translation.

The growing body of research on 2-(Prop-2-yn-1-yl)-4,5,6,7-tetrahydro-2H-indazole-3-carbonitrile underscores its versatility as a pharmacophore in medicinal chemistry. While current studies have primarily focused on its kinase inhibitory activity, emerging evidence suggests potential applications in other therapeutic areas, including infectious diseases and metabolic disorders. Future research directions may include comprehensive toxicology studies, further optimization of drug-like properties, and exploration of combination therapies.